Cas no 2229072-54-0 (1-1-(1H-indol-6-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1H-indol-6-yl)cyclopropylethan-1-ol
• CAS No: 2229072-54-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6610054
• PubChem ID: 165697212
• Update Time: 2025-06-30

1-1-(1H-indol-6-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-indol-6-yl)cyclopropylethan-1-ol
• 2229072-54-0
• 1-[1-(1H-indol-6-yl)cyclopropyl]ethan-1-ol
• EN300-1807176

• Inchi： 1S/C13H15NO/c1-9(15)13(5-6-13)11-3-2-10-4-7-14-12(10)8-11/h2-4,7-9,14-15H,5-6H2,1H3
• InChI Key： CINJDZOOTDEJIC-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CC=C3C=CNC3=C2)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36Ų

Additional information on 1-1-(1H-indol-6-yl)cyclopropylethan-1-ol

Comprehensive Overview of 1-(1H-Indol-6-yl)cyclopropylethan-1-ol (CAS No. 2229072-54-0): Properties, Applications, and Research Insights

The compound 1-(1H-Indol-6-yl)cyclopropylethan-1-ol (CAS No. 2229072-54-0) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an indole moiety with a cyclopropyl group, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, given its ability to modulate biological pathways. The compound's CAS number 2229072-54-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for indole derivatives like 1-(1H-Indol-6-yl)cyclopropylethan-1-ol has surged due to their versatility in medicinal chemistry. The indole core is a privileged scaffold in drug design, featured in FDA-approved drugs targeting neurological disorders and oncology. This compound's cyclopropyl ethanol side chain further enhances its stereochemical complexity, a trait highly valued in asymmetric synthesis. Laboratories focusing on fragment-based drug discovery often prioritize such molecules for their balanced lipophilicity and hydrogen-bonding capacity.

The synthesis of CAS 2229072-54-0 typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. A 2023 study highlighted its efficient preparation via Pd-catalyzed C-H activation, a method aligned with green chemistry principles. This aligns with the industry's shift toward sustainable synthesis, a topic dominating search engine queries like "eco-friendly indole synthesis" or "catalytic methods for cyclopropanes." Such innovations address both cost-efficiency and environmental concerns, key priorities for pharmaceutical manufacturers.

Beyond therapeutics, 1-(1H-Indol-6-yl)cyclopropylethan-1-ol exhibits potential in agrochemicals and functional materials. Its photophysical properties are under investigation for OLED applications, where indole-based compounds serve as emissive layers. This dual applicability in life sciences and advanced materials answers frequently searched questions like "indole compounds in electronics" or "cyclopropyl alcohols uses," demonstrating its interdisciplinary relevance.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. Data from these methods are crucial for quality control, especially when the compound is sourced for high-throughput screening. Suppliers often provide detailed certificates of analysis (CoA) for CAS 2229072-54-0, a practice highly scrutinized in forums discussing "how to validate indole derivatives purity."

In summary, 1-(1H-Indol-6-yl)cyclopropylethan-1-ol represents a nexus of innovation across multiple scientific domains. Its CAS registry number 2229072-54-0 ensures traceability, while its structural features fuel discoveries in drug development and material engineering. As research progresses, this compound is poised to address emerging challenges in precision medicine and sustainable technology, topics consistently trending in academic and industrial discourse.